N-allyl-N-(6-methyl-5-phenylthieno[2,3-d]pyrimidin-4-yl)amine

• Molecular Formula: C16H15N3S
• Molecular Weight: 281.4 g/mol
• IUPAC Name: 6-methyl-5-phenyl-N-prop-2-enylthieno[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C16H15N3S/c1-3-9-17-15-14-13(12-7-5-4-6-8-12)11(2)20-16(14)19-10-18-15/h3-8,10H,1,9H2,2H3,(H,17,18,19)
• InChI Key: HUJRPZATGFVROS-UHFFFAOYSA-N
• SMILES: CC1=C(C2=C(N=CN=C2S1)NCC=C)C3=CC=CC=C3

Description

N-allyl-N-(6-methyl-5-phenylthieno[2,3-d]pyrimidin-4-yl)amine is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound is synthesized using a multi-step process and has been studied extensively for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of N-allyl-N-(6-methyl-5-phenylthieno[2,3-d]pyrimidin-4-yl)amine involves the inhibition of certain enzymes and pathways that are involved in cancer cell growth and inflammation. Specifically, it has been shown to inhibit the activity of certain kinases that are involved in cell signaling pathways.
Biochemical and Physiological Effects:
N-allyl-N-(6-methyl-5-phenylthieno[2,3-d]pyrimidin-4-yl)amine has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce inflammation, and modulate the immune system. Additionally, it has been shown to have antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-allyl-N-(6-methyl-5-phenylthieno[2,3-d]pyrimidin-4-yl)amine in lab experiments is its potential as a therapeutic agent. It has been shown to have anticancer properties and could potentially be used in the development of new cancer treatments. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are a number of future directions for research involving N-allyl-N-(6-methyl-5-phenylthieno[2,3-d]pyrimidin-4-yl)amine. One potential area of research is the development of new cancer treatments based on its anticancer properties. Additionally, more research is needed to fully understand its mechanism of action and potential side effects. Finally, further studies are needed to explore its potential as an anti-inflammatory agent and its effects on the immune system.

Synthesis Methods

The synthesis of N-allyl-N-(6-methyl-5-phenylthieno[2,3-d]pyrimidin-4-yl)amine involves a series of steps that include the reaction of 2-aminopyrimidine with ethyl 2-bromoacetate to form 2-ethoxycarbonylpyrimidin-4-amine. This intermediate is then reacted with 2-bromo-6-methyl-5-phenylthiophene to form the desired compound.

Scientific Research Applications

N-allyl-N-(6-methyl-5-phenylthieno[2,3-d]pyrimidin-4-yl)amine has been studied extensively for its potential as a therapeutic agent. It has been shown to exhibit anticancer properties by inducing apoptosis in cancer cells. Additionally, it has been shown to have potential as an anti-inflammatory agent and has been studied for its effects on the immune system.